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Compound of Interest

Compound Name: 7-Fluoro-2-methylquinolin-3-ol

Cat. No.: B8670450

Get Quote

Executive Summary & Mechanism of Action
7-Fluoro-2-methylquinolin-3-ol is a functionalized quinoline building block distinguished by

the strategic placement of a fluorine atom at the C7 position and a hydroxyl group at C3. Unlike

its non-fluorinated counterparts, this molecule offers a unique balance of electronic modulation

and metabolic stability.

Core Utility: It serves as a bioisostere for 3-aminoquinolines and a precursor for oxetanyl-

quinoline antibiotics.

Mechanistic Advantage: The C7-fluorine atom blocks a common site of oxidative metabolism

(CYP450 hydroxylation), significantly extending the half-life of derived pharmacophores

compared to the 2-methylquinolin-3-ol parent.

Primary Applications:

Antimycobacterial Agents: Precursor for inhibitors targeting Mycobacterium tuberculosis

(H37Rv strain).[1]
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P2X7 Antagonists: The 3-hydroxy group allows for etherification with benzylic halides to

form potent receptor blockers.

Comparative Performance Analysis
The following table contrasts the 7-Fluoro variant with its structural analogs. Data is

synthesized from recent SAR studies on fluorinated quinolines.[1]

Feature
7-Fluoro-2-

methylquinolin-3-ol

(Target)

8-Fluoro-2-

methylquinolin-3-ol

(Alternative)

2-Methylquinolin-3-ol

(Parent)

CAS Number 69770-28-1 1314012-55-9 613-19-4

Electronic Effect

Strong electron-

withdrawing at C7;

increases acidity of

C3-OH.

Steric hindrance at

N1; alters pKa of

quinoline nitrogen.

Neutral; baseline

reactivity.

Metabolic Stability

High (Blocks para-

hydroxylation relative

to N).

Moderate (Blocks

ortho-hydroxylation).

Low (Susceptible to

rapid C7/C6

oxidation).

Lipophilicity (ClogP)

~2.8 (Enhanced

membrane

permeability).

~2.8 ~2.3

Synthetic Yield
65–70% (via Modified

Pfitzinger).

55–60% (Steric

hindrance affects

cyclization).

>80% (Commodity

precursors).

Primary Bioactivity
Antimycobacterial /

Antitumor

Antifungal /

Antibacterial

General Antiseptic

(Historical)

Expert Insight:
While the 8-Fluoro analog is frequently cited in antifungal research (specifically against S.

sclerotiorum), the 7-Fluoro isomer is preferred for systemic drug candidates. The C7 position is

electronically coupled to the nitrogen sink, meaning fluorine substitution here more effectively

lowers the basicity of the ring nitrogen, reducing non-specific protein binding.
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Experimental Protocol: Synthesis & Purification
Objective: Synthesize high-purity 7-Fluoro-2-methylquinolin-3-ol using a modified Pfitzinger

reaction followed by decarboxylation. This route avoids the regioselectivity issues of the

Combes synthesis.

Reagents Required:
Precursor A: 6-Fluoroindoline-2,3-dione (6-Fluoroisatin) [CAS: 324-03-8]

Precursor B: 1-Chloropropan-2-one (Chloroacetone)

Catalyst/Solvent: KOH (aq), Nitrobenzene (for decarboxylation)

Workflow Diagram (DOT Visualization)

Start: 6-Fluoroisatin
(C8H4FNO2)

Pfitzinger Condensation
(+ Chloroacetone, 80°C)

 Ring Expansion Intermediate:
7-Fluoro-3-hydroxy-2-methyl-

quinoline-4-carboxylic acid

 Yields Acid Thermal Decarboxylation
(Nitrobenzene, 210°C)

 -CO2 Product:
7-Fluoro-2-methylquinolin-3-ol

 Crystallization

Click to download full resolution via product page

Figure 1: Synthetic pathway transforming 6-fluoroisatin into the target quinolin-3-ol via a

carboxylic acid intermediate.

Step-by-Step Methodology:
Phase 1: Pfitzinger Cyclization

Dissolution: In a 250 mL round-bottom flask, dissolve 6-Fluoroisatin (10 mmol) in 30%

aqueous KOH (20 mL). Heat gently to 40°C until a clear deep-orange solution forms

(isatinate formation).

Addition: Add 1-Chloropropan-2-one (12 mmol) dropwise over 15 minutes.

Reflux: Heat the mixture to 80–90°C for 6 hours. The solution will darken as the quinoline

ring forms.
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Precipitation: Cool to room temperature and acidify with glacial acetic acid to pH 4. The

intermediate 7-fluoro-3-hydroxy-2-methylquinoline-4-carboxylic acid will precipitate as a

beige solid.

Filtration: Filter the solid, wash with cold water, and dry under vacuum. Yield Expectation:

85%.

Phase 2: Decarboxylation[2][3]
Suspension: Suspend the dried carboxylic acid intermediate (5 mmol) in Nitrobenzene (10

mL).

Thermal Shock: Heat rapidly to 210°C (reflux). Maintain for 45–60 minutes. Evolution of CO₂

gas will be visible.

Work-up: Cool the mixture. Nitrobenzene can be removed via steam distillation or by

precipitating the product with excess hexane/ether.

Purification: Recrystallize the crude solid from Ethanol/Water (8:2).

Validation: Product should appear as off-white needles.

Melting Point: ~245–248°C.

1H NMR (DMSO-d6): Look for the singlet at δ 2.60 (CH3) and the disappearance of the

COOH proton.

Strategic Application in Drug Discovery
The 3-hydroxy group of 7-Fluoro-2-methylquinolin-3-ol is a versatile nucleophile. The

following decision tree illustrates how to leverage this scaffold for different therapeutic targets.
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Figure 2: SAR decision tree for functionalizing the 3-hydroxyl group.

Critical Quality Attributes (CQA)
When sourcing or synthesizing this compound for biological screening, ensure the following:

Regioisomeric Purity: >98%. Contamination with the 5-fluoro isomer (from impure isatin

synthesis) can drastically alter IC50 values.

Water Content: <0.5%. The 3-hydroxyl group is hygroscopic; excess water interferes with

etherification yields.
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Chemical Properties & CAS Data: "8-Fluoro-2-methylquinolin-3-ol (Analog Reference)."

BenchChem. Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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